N-(4-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-acetamide
Overview
Description
N-(4-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-acetamide, commonly known as acepromazine, is a phenothiazine derivative and a commonly used tranquilizer for animals. It is widely used in veterinary medicine for sedation, premedication, and for its antiemetic and anticonvulsant properties. Acepromazine has been used in veterinary medicine since the 1950s and is one of the most widely used tranquilizers in veterinary medicine.
Scientific Research Applications
Carcinogenicity Evaluation
Research on thiophene analogues of carcinogens, such as benzidine and 4-aminobiphenyl, has been conducted to understand their potential carcinogenicity. These studies involved synthesizing and evaluating compounds for their carcinogenic potential in vitro, providing insights into the structure-activity relationships and biological behaviors of aromatic compounds with potential carcinogenicity (Ashby et al., 1978).
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) have been researched for the degradation of acetaminophen, a compound structurally related to the one , highlighting the potential environmental applications of related compounds in water treatment and pollution control. This research outlines the kinetics, mechanisms, and by-products of degradation pathways, offering insights into environmental protection strategies (Qutob et al., 2022).
Synthetic Organic Chemistry
Studies on synthetic organic chemistry have developed N-acylation reagents and explored the chemistry of N-Ar axis compounds, including N-acyl-N-aryl acetamides. These investigations provide a basis for the development of chemoselective reagents and the exploration of axial chirality in organic synthesis, which could be relevant for the design and synthesis of N-(4-Amino-2-methylphenyl)-2-(2-chlorophenoxy)-acetamide and related compounds (Kondo & Murakami, 2001).
Environmental Toxicology
The environmental impact and toxicological evaluations of herbicides like 2,4-Dichlorophenoxyacetic acid (2,4-D) offer insights into the environmental behavior and safety assessments of chemical compounds with potential herbicidal activity. Such research aids in understanding the ecological risks and regulatory frameworks necessary for the application of new chemical entities in agriculture (Zuanazzi et al., 2020).
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-2-(2-chlorophenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2/c1-10-8-11(17)6-7-13(10)18-15(19)9-20-14-5-3-2-4-12(14)16/h2-8H,9,17H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFEHAOYPEDRZEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)COC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-Aminophenyl)-2-[2-(sec-butyl)phenoxy]-acetamide](/img/structure/B3174373.png)
![[2-(2-Methoxyphenoxy)-3-pyridinyl]methanamine](/img/structure/B3174381.png)
